Cas no 78306-12-4 ((3R,3'R,6R,6'R)-4,4'-didehydro-6,6'-dihydro-beta,beta-carotene-3,3'-diol)

(3R,3'R,6R,6'R)-4,4'-didehydro-6,6'-dihydro-beta,beta-carotene-3,3'-diol structure
78306-12-4 structure
Product Name:(3R,3'R,6R,6'R)-4,4'-didehydro-6,6'-dihydro-beta,beta-carotene-3,3'-diol
CAS No:78306-12-4
MF:C40H56O2
MW:568.871452331543
CID:1792717
PubChem ID:5281242
Update Time:2024-03-01

(3R,3'R,6R,6'R)-4,4'-didehydro-6,6'-dihydro-beta,beta-carotene-3,3'-diol Chemical and Physical Properties

Names and Identifiers

    • (3R,3'R,6R,6'R)-4,4'-didehydro-6,6'-dihydro-beta,beta-carotene-3,3'-diol
    • LACTUCAXANTHIN
    • (1R,4R)-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1R,4R)-4-hydroxy-2,6,6-trimethylcyclohex-2-en-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-2-en-1-ol
    • C08599
    • CHEBI:6357
    • Q27107159
    • LMPR01070273
    • DTXSID80415092
    • (3S,3'S,6S,6'S)-epsilon,epsilon-carotene-3,3'-diol
    • BIPAHAFBQLWRMC-SUOWZELTSA-N
    • 78306-12-4
    • Inchi: 1S/C40H56O2/c1-29(17-13-19-31(3)21-23-37-33(5)25-35(41)27-39(37,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-38-34(6)26-36(42)28-40(38,9)10/h11-26,35-38,41-42H,27-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,29-15+,30-16+,31-19+,32-20+/t35-,36-,37-,38-/m0/s1
    • InChI Key: BIPAHAFBQLWRMC-SUOWZELTSA-N
    • SMILES: [C@@H]1(O)CC(C)(C)[C@@H](/C=C/C(/C)=C/C=C/C(/C)=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/[C@@H]2C(C)(C)C[C@@H](O)C=C2C)C(C)=C1

Computed Properties

  • Exact Mass: 568.42803102g/mol
  • Monoisotopic Mass: 568.42803102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 10
  • Complexity: 1160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 9
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.1
  • Topological Polar Surface Area: 40.5Ų

(3R,3'R,6R,6'R)-4,4'-didehydro-6,6'-dihydro-beta,beta-carotene-3,3'-diol Related Literature

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent